Cas no 59746-36-0 (1-Pentylazepan-2-one)

• Product Name: 1-Pentylazepan-2-one
• CAS No: 59746-36-0
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 2834389
• PubChem ID: 12833261
• Update Time: 2025-07-10

1-Pentylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• TZLCDTCBNUGLPG-UHFFFAOYSA-N
• 1-PENTYLAZEPAN-2-ONE
• 1-n-Pentylazacycloheptan-2-one
• SCHEMBL4425362
• DTXSID30511038
• 1-Pentylazacycloheptan-2-one
• DTXCID10461845
• 2H-Azepin-2-one, hexahydro-1-pentyl-
• 59746-36-0
• G83888
• 1-Pentylazepan-2-one

• Inchi： 1S/C11H21NO/c1-2-3-6-9-12-10-7-4-5-8-11(12)13/h2-10H2,1H3
• InChI Key： TZLCDTCBNUGLPG-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CCCCC

Computed Properties

• Exact Mass: 183.162314293Da
• Monoisotopic Mass: 183.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Pentylazepan-2-one

Introduction to 1-Pentylazepan-2-one (CAS No. 59746-36-0)

1-Pentylazepan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 59746-36-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone belongs to the azepane family, characterized by a seven-membered ring containing two nitrogen atoms and a ketone functional group. The presence of a pentyl substituent at the 1-position introduces unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 1-Pentylazepan-2-one exhibits a balance between rigidity and flexibility, which is often exploited in medicinal chemistry for designing molecules with enhanced binding affinity and metabolic stability. The azepane core is known for its ability to mimic certain biological scaffolds, particularly in the context of central nervous system (CNS) drugs, where its bicyclic nature facilitates penetration through the blood-brain barrier.

Recent advancements in drug discovery have highlighted the utility of azepane derivatives as pharmacophores. Studies have demonstrated that modifications at the 1- and 2-positions of the azepane ring can significantly alter pharmacokinetic profiles, leading to compounds with improved efficacy and reduced side effects. The pentyl group in 1-Pentylazepan-2-one contributes to favorable solubility and lipophilicity, traits that are critical for oral bioavailability.

In the context of neurological research, 1-Pentylazepan-2-one has been explored as a potential precursor for compounds targeting neurodegenerative diseases. Its structural motif is reminiscent of known active ingredients that modulate neurotransmitter systems, such as GABA receptors. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes implicated in conditions like Alzheimer's disease, although further research is necessary to validate these findings.

The synthesis of 1-Pentylazepan-2-one typically involves cyclization reactions followed by functional group transformations. Modern synthetic methodologies emphasize catalytic approaches to enhance yield and minimize byproducts. For instance, transition metal-catalyzed cyclizations have been employed to construct the azepane ring efficiently. Additionally, green chemistry principles are being integrated into synthetic routes to reduce environmental impact, ensuring sustainable production practices.

From a spectroscopic perspective, 1-Pentylazepan-2-one exhibits distinct nuclear magnetic resonance (NMR) and mass spectrometry (MS) signatures that aid in its characterization. The proton NMR spectrum reveals characteristic resonances corresponding to the aromatic protons of the azepane ring and the aliphatic protons of the pentyl side chain. Carbon NMR provides detailed information about the connectivity of atoms, confirming the molecular structure.

The pharmacological potential of 1-Pentylazepan-2-one extends beyond CNS applications. Researchers are investigating its role in anti-inflammatory and analgesic therapies due to its structural similarity to known bioactive molecules. Animal models have shown promising results when tested with analogs derived from this compound, suggesting therapeutic relevance that warrants further clinical investigation.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 1-Pentylazepan-2-one. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, adherence to international guidelines on chemical safety data sheets (SDS) is essential for handling and distributing this compound responsibly.

The future directions for research on 1-Pentylazepan-2-one include exploring its role in combinatorial chemistry and library design. By systematically varying substituents at different positions on the azepane core, researchers can generate diverse chemical entities with tailored biological activities. This approach aligns with current trends in drug discovery toward high-throughput screening and structure-based drug design.

In conclusion, 1-Pentylazepan-2-one (CAS No. 59746-36-0) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it a valuable building block for developing novel therapeutics, particularly in neurological disorders. As research progresses, this compound will continue to be a focus of interest for scientists seeking innovative solutions in medicine.